2,4,5-trifluoro-3-methoxy-N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: 2,4,5-trifluoro-3-methoxy-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]benzamide
• InChI: InChI=1S/C18H16F3N3O3/c1-27-17-15(20)12(6-13(19)16(17)21)18(26)23-8-10-5-11(9-22-7-10)24-4-2-3-14(24)25/h5-7,9H,2-4,8H2,1H3,(H,23,26)
• InChI Key: KLPSLUALIVZIRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1F)F)C(=O)NCC2=CC(=CN=C2)N3CCCC3=O)F
• Molecular Formula: C18H16F3N3O3
• Molecular Weight: 379.3 g/mol
• CAS No.: 2034388-17-3

Description

2,4,5-trifluoro-3-methoxy-N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H16F3N3O3 and its molecular weight is 379.339. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Labeling

Research has explored the synthesis and labeling of benzamide derivatives, including studies on introducing deuterium and tritium into related compounds for potential use in tracing and imaging applications (Shevchenko, Nagaev, & Myasoedov, 2014). These methodologies highlight the compound's utility in developing labeled molecules for biochemical research, including drug discovery and development.

Potential in Medical Imaging

Related benzamide derivatives have been synthesized for potential use as PET (Positron Emission Tomography) agents, demonstrating the relevance of such compounds in medical diagnostics. For instance, the synthesis of difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide as a new potential PET agent for imaging B-Raf(V600E) in cancers (Wang, Gao, Miller, & Zheng, 2013) indicates the broader applicability of fluorinated benzamides in oncology.

Neuroleptic Activity

The neuroleptic activity of benzamides, including studies on cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide and related compounds, has been examined, showcasing the therapeutic potential of these molecules in treating psychosis and other neurological conditions (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981). This research suggests the importance of structural modifications in enhancing pharmacological activity and reducing side effects.

Material Science Applications

Studies have also delved into the synthesis of hyperbranched aromatic polyamides from related compounds, underscoring their importance in creating new materials with potential applications in coatings, adhesives, and other polymer-based technologies (Yang, Jikei, & Kakimoto, 1999).

Mechanism of Action

The compound also contains a pyridine ring and a pyrrolidinone moiety. Pyridine derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . Pyrrolidinone is a common motif in many bioactive compounds and drugs, and it can interact with various biological targets.

The trifluoromethoxy group is a lipophilic substituent that can enhance the compound’s ability to cross biological membranes, potentially improving its bioavailability .